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Compound of Interest

Compound Name:
Methyl 2,4-difluoro-3-

hydroxybenzoate

CAS No.: 194804-80-3

Cat. No.: B1357467

Get Quote

Executive Summary & Chemical Profile
Methyl 2,4-difluoro-3-hydroxybenzoate is a fluorinated phenolic ester commonly used as a

pharmaceutical intermediate.[1] Unlike standard organic waste, its difluoro-substitution

mandates strict segregation from non-halogenated waste streams. Improper disposal via

standard incineration can release corrosive hydrogen fluoride (HF) gas, damaging facility

infrastructure and violating environmental emission standards.

Operational Directive: This compound must always be classified and treated as Halogenated

Organic Waste.

Table 1: Chemical Safety Profile
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Parameter Specification Critical Note

CAS Number 194804-80-3
Verify label accuracy before

disposal.

Formula C₈H₆F₂O₃
Contains Fluorine; requires

scrubbed incineration.

Physical State Solid (Powder)
Dust generation is a primary

inhalation risk.

Hazard Class Irritant (Skin/Eye/Resp) H315, H319, H335.[2][3][4]

Reactivity Ester Hydrolysis
Incompatible with strong bases

(releases methanol).

RCRA Status Characteristic (if mixed)
Not P- or U-listed, but treated

as hazardous.

Pre-Disposal Hazard Assessment
Before handling waste, you must understand the chemical logic behind the disposal choice.

The Halogen Rule: The presence of two fluorine atoms on the benzene ring means this

compound cannot be burned in standard organic solvent incinerators. It requires a facility

equipped with flue gas scrubbers to neutralize HF emissions.

The Hydrolysis Factor: As an ester, this compound is susceptible to hydrolysis in basic

conditions (pH > 10).

Risk:[2][3][4][5][6][7] Mixing this waste with strong alkaline waste (e.g., Sodium Hydroxide

solutions) can trigger an exothermic hydrolysis reaction, releasing Methanol and the free

2,4-difluoro-3-hydroxybenzoic acid.[1]

Protocol:Do not mix with basic aqueous waste streams.[8] Keep waste pH neutral or

slightly acidic (pH 4–7).

Waste Segregation & Decision Logic
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Effective disposal starts with segregation at the bench. Use the following decision logic to

determine the correct waste stream.

Waste Generation

Physical State?

Solid / Powder Liquid / Solution

SOLID HALOGENATED WASTE
(Double-bagged, Yellow/Green Label)

Pure Compound
or Contaminated Debris

Solvent Type?

LIQUID HALOGENATED WASTE
(Carboy, Red/Green Label)

Dissolved in DCM/Chloroform Dissolved in Methanol/Ethyl Acetate
(Must now be treated as Halogenated)

STOP: Do not use Non-Halogenated Bin
(Transfer to Halogenated)

Click to download full resolution via product page

Figure 1: Waste segregation logic ensuring fluorine-containing byproducts are routed to the

correct incineration stream.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)

Context: Expired shelf-life material or excess weighing residue.

Protocol:
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Container: Use a wide-mouth high-density polyethylene (HDPE) jar compatible with solids.

Labeling: Affix a hazardous waste label. Explicitly write: "Solid Waste: Methyl 2,4-
difluoro-3-hydroxybenzoate. Contains Fluorine."[1][9][10][11]

Transfer: Transfer powder carefully inside a fume hood to avoid dust inhalation.

Sealing: Ensure the lid is tight. If the original container is small (<50g), it is safer to place

the entire original vial into the waste jar rather than emptying it.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)
Context: The compound is dissolved in a solvent (e.g., Ethyl Acetate, Methanol, DCM).

Protocol:

Classification: Regardless of the solvent used, the presence of the difluoro-benzoate

renders the entire mixture "Halogenated Waste."

Container: Use a dedicated "Halogenated Organic Solvents" carboy (typically polyethylene

or glass).

Compatibility Check: Ensure the carboy does not contain strong oxidizers (Nitric acid) or

strong bases.

Log Entry: Record the volume and estimated concentration on the waste log.

Scenario C: Spill Management (Lab Scale < 100g)
Context: Accidental powder spill on the benchtop.

Protocol:

PPE: Wear nitrile gloves, lab coat, and safety goggles. If the spill is outside a hood and

dust is visible, use an N95 respirator.

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.

Cleanup: Wipe up the material.[2]
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Disposal: Place all contaminated paper towels and gloves into the Solid Halogenated

Waste bin. Do not throw in regular trash.

Decontamination: Wash the surface with a mild detergent and water.

Emergency Response Workflow
In the event of a significant exposure or spill, follow this immediate logic flow.

Incident Detected Exposure Type?

Skin/Eye Contact

Inhalation (Dust)

Flush with Water (15 min)
Remove Contaminated Clothing

Move to Fresh Air
Support Breathing

Seek Medical Attention
Provide SDS (Section 4)

Click to download full resolution via product page

Figure 2: Immediate response workflow for personnel exposure.

Regulatory & Compliance Notes
EPA/RCRA (USA): While Methyl 2,4-difluoro-3-hydroxybenzoate is not explicitly P-listed

or U-listed, it must be managed as a characteristic hazardous waste due to its toxicity and

halogen content.[1]

Incineration Standard: The waste manifest must specify "Halogenated Organics" to ensure

the receiving facility uses a rotary kiln with secondary combustion and caustic scrubbing (to

capture HF).

Labeling: Always adhere to the GHS (Globally Harmonized System) standards. Labels must

include the signal word WARNING and the pictogram for Irritant (Exclamation Mark).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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